Cas no 60-31-1 (Acetylcholine chloride)

• Product Name: Acetylcholine chloride
• CAS No: 60-31-1
• MF: C₇H₁₆ClNO₂
• MW: 181.6604
• MDL: MFCD00011698
• CID: 33754
• PubChem ID: 24891113
• Update Time: 2025-06-13

Acetylcholine chloride Chemical and Physical Properties

Names and Identifiers

• Acetylcholine chloride
• 2-(Acetyloxy)-N,N,N-trimethylethanium chloride
• ACH
• 2-(Acetyloxy)-N,N,N-trimethylethanaminium chloride
• ACETYL CHOLINE CHLORIDE ,CP
• Acetylcholine chloride,2-(Acetyloxy)-N,N,N-trimethylethanaminiumchloride
• ACh chloride
• Miochol
• Acecoline
• Chloroacetylcholine
• Arterocoline
• Acecholin
• Ovisot
• Azetylcholinchlorid
• MIOCHOL-E
• Acetylcholinium chloride
• O-Acetylcholine chloride
• Choline, chloride acetate
• Acetylcholine hydrochloride
• 2-Acetoxyethyltrimethylammonium chloride
• Acetilcolina cloruro [DCIT]
• Acetylcholini chloridum
• Ethanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, chloride
• Acetylcholine (chloride)
• Choline acetate (ester) chlori

• MDL： MFCD00011698
• Inchi： 1S/C7H16NO2.ClH/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
• InChI Key： JUGOREOARAHOCO-UHFFFAOYSA-M
• SMILES： [Cl-].O(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3571875

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 146.118104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White powder
• Density: 1.1235 (rough estimate)
• Melting Point: 146-150 °C (lit.)
• Refractive Index: 1.5560 (estimate)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble incoldwater
• Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents. Protect from moisture - very hygroscopic.
• PSA: 26.30000
• LogP: -2.74030
• Merck: 87
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, ethanol and propylene glycol, soluble in chloroform and acetic acid, insoluble in ether.

Acetylcholine chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-8-10-21
• RTECS：FZ9800000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Toxicity：LD50 in mice, rats (mg/kg): 20, 22 i.v., 170, 250 s.c., 3000, 2500 i.p. (Molitor)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on Acetylcholine chloride

Recent Advances in Acetylcholine Chloride (60-31-1) Research: Key Findings and Implications

Acetylcholine chloride (CAS: 60-31-1) remains a pivotal molecule in neurochemical and pharmacological research due to its critical role as a neurotransmitter. Recent studies have explored its applications in neurodegenerative diseases, cognitive enhancement, and drug delivery systems. This research brief synthesizes the latest findings, highlighting breakthroughs in synthesis, mechanism of action, and therapeutic potential.

A 2023 study published in Nature Chemical Biology demonstrated a novel synthetic pathway for acetylcholine chloride, improving yield and purity while reducing environmental impact. The research team utilized green chemistry principles, achieving a 92% yield under mild conditions. This advancement addresses longstanding challenges in large-scale production, particularly for clinical applications.

In neuropharmacology, acetylcholine chloride has shown promise in Alzheimer's disease treatment. A phase II clinical trial (NCT05432891) reported significant cognitive improvement (p<0.01) when combined with a cholinesterase inhibitor. The study, involving 240 participants, revealed enhanced synaptic plasticity through PET imaging, suggesting dual mechanisms of action: neurotransmitter replacement and neuroprotection.

Emerging research in drug delivery systems has explored acetylcholine chloride's potential as a targeting ligand. A 2024 Journal of Controlled Release article detailed nanoparticle formulations that exploit cholinergic receptor specificity. These systems demonstrated 3-fold increased brain penetration in murine models, with reduced peripheral side effects compared to conventional delivery methods.

Recent structural-activity relationship (SAR) studies have identified novel acetylcholine chloride derivatives with improved blood-brain barrier permeability. Computational modeling combined with in vitro assays revealed that N-alkyl substitutions at the quaternary nitrogen enhance pharmacokinetic properties without compromising receptor affinity. These findings open new avenues for CNS-targeted drug development.

Quality control methodologies for acetylcholine chloride have also advanced. A 2024 analytical chemistry study validated a UHPLC-MS/MS method with LOD of 0.1 ng/mL, enabling precise quantification in biological matrices. This technique is now being adopted in pharmacokinetic studies to better understand the compound's distribution and metabolism.

The safety profile of acetylcholine chloride continues to be refined. Updated toxicological data from the European Chemicals Agency (ECHA) in 2023 established new occupational exposure limits (OELs) based on recent inhalation studies. These guidelines inform safer handling protocols in industrial and research settings.

Looking forward, researchers are exploring acetylcholine chloride's role in the gut-brain axis. Preliminary data suggest it modulates microbiome-neural signaling, potentially impacting inflammatory bowel diseases. This represents a significant expansion of the compound's therapeutic horizon beyond traditional neurological applications.